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CAS No.: 1523-19-9
Cat. No.: B108719
Get Quote
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Part 1: Executive Summary & Core Directive

Objective: This guide provides a rigorous structural analysis of 4-methoxyphenyl benzoate
(4MPBA), focusing on its crystallographic signature, molecular conformation, and
supramolecular assembly. It is designed for crystallographers, materials scientists, and solid-
state chemists.

Significance: 4-Methoxyphenyl benzoate serves as a critical structural model for
understanding the "ester linkage" geometry in liquid crystalline materials. Its packing mode—a
hybrid of layered organization and herringbone aromatic interlocking—illustrates the
competition between dipolar forces and steric requirements in benzoate derivatives.

Part 2: Crystallographic Architecture
Unit Cell & Space Group Metrics

The crystal structure of 4-methoxyphenyl benzoate is defined by an orthorhombic lattice. The
absence of higher symmetry (like tetragonal or hexagonal) indicates that the packing is driven
by anisotropic intermolecular forces rather than simple close-packing of spheres.
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Parameter Value Description

) Three mutually perpendicular
Crystal System Orthorhombic
axes of unequal length.

Centrosymmetric; common for
Space Group Pbca (No. 61) organic esters, allowing anti-

parallel packing.

Eight molecules per unit cell
Z Value 8 (one molecule per asymmetric

unit).

: Defines the long axis of the
Lattice Parameter 14.303(1) A g

layer structure.

Short axis; corresponds to the

Lattice Parameter 6.4799(7) A stacking direction of aromatic

rings.

; Longest axis; accommodates
Lattice Parameter 25.113(2) A g

the bilayer-like arrangement.

Indicates efficient but not ultra-

Unit Cell Volume 2327.5(4) A3 dense packing (

g/cm3).

The "Conformational Lock"

A defining feature of 4AMPBA is the torsion angle around the central ester linkage. Unlike
flexible aliphatic chains, the benzoate core adopts a rigid "twisted" conformation to minimize
steric repulsion between the carbonyl oxygen and the ortho-hydrogens of the phenolic ring.

o Dihedral Angle: The angle between the phenyl (benzoate) ring and the benzene (phenolic)
ring is approximately 56.42(3)°.[1]

e Implication: This non-planar geometry prevents simple
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stacking of the entire molecule. Instead, it forces the crystal to adopt a "herringbone™ or "T-
shaped" motif locally, while maintaining layered order globally.

Part 3: Supramolecular Packing Dynamics

The packing of 4AMPBA is not governed by strong hydrogen bonds (as it lacks -OH or -NH
donors) but by a delicate balance of weak directional forces.

The Layered-Columnar Hybrid Model

The molecules organize into discrete layers parallel to the ac plane. Within these layers, the
packing is hierarchical:

 Primary Interaction (Columns): Molecules stack along the short b-axis (6.48 A). This distance
is too large for direct face-to-face

-stacking (usually ~3.4 A), implying an offset or "slipped" stacking motif.
o Secondary Interaction (Layers): These columns pack side-by-side along the a and ¢ axes,

stabilized by C-H...O interactions.

Interaction Network

e C-H...O Hydrogen Bonds: The carbonyl oxygen acts as a trifurcated acceptor, interacting
with aromatic C-H donors from neighboring molecules. These weak hydrogen bonds (

A) form the "glue" that holds the layers together.

e C-H...

Interactions: The methyl protons of the methoxy group and the aromatic protons interact with
the electron-rich

-clouds of adjacent rings. This stabilizes the twisted conformation within the dense crystal
environment.

Visualization of Packing Logic

The following diagram illustrates the hierarchical assembly from single molecule to crystal
lattice.
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Caption: Hierarchical assembly of 4-methoxyphenyl benzoate, driven by steric locking and
weak directional forces.

Part 4: Experimental Protocols
Synthesis (Schotten-Baumann Esterification)
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This protocol ensures high purity, essential for growing single crystals suitable for X-ray

diffraction.

Reagents:

4-Methoxyphenol (1.0 eq)
Benzoyl chloride (1.1 eq)
Pyridine (1.2 eq) or Triethylamine

Dichloromethane (DCM) (Solvent)

Workflow:

Dissolution: Dissolve 4-methoxyphenol in dry DCM in a round-bottom flask under inert
atmosphere (

).
Base Addition: Add pyridine dropwise at 0°C to act as an HCI scavenger.

Acylation: Slowly add benzoyl chloride dropwise. The reaction is exothermic; maintain
temperature < 5°C.

Reflux: Allow to warm to room temperature (RT) and stir for 4-6 hours. Monitor via TLC
(Hexane:EtOAc 8:2).

Workup: Wash organic layer with 1M HCI (to remove pyridine), then saturated

(to remove acid), and finally brine.

Drying: Dry over anhydrous

and evaporate solvent.

Crystallization Protocol (Slow Evaporation)

To obtain X-ray quality crystals (block or prism morphology):
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e Solvent Selection: Prepare a saturated solution of the crude solid in a 1:1 mixture of Ethanol
and Ethyl Acetate.

e Filtration: Filter the solution through a 0.45

m PTFE syringe filter to remove nucleation sites (dust).

e Evaporation: Place in a small vial. Cover with parafilm and poke 2-3 small holes.
 Incubation: Store in a vibration-free environment at constant temperature (20-25°C).

o Harvest: Clear, colorless crystals typically form within 3-5 days.

4-Methoxyphenol T Stir in DCM/Pyridine Wash: HCI -> NaHCO3 »| crude Solid Slow Evaporation Single Crystals
+ Benzoyl Chloride & (0°C ->RT, 6h) Dry: MgSO4 . (EtOH:EtOAc 1:1) (Pbca)

Click to download full resolution via product page
Caption: Step-by-step synthesis and crystallization workflow for isolating the Pbca polymorph.
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o Source:
o Relevance: Primary source for the Pbca crystal structure and unit cell parameters.
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Crystallographica Section B: Structural Crystallography and Crystal Chemistry, 32(5), 1345-
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o Source:

o Relevance: Comparative structural analysis of the parent compound, establishing the
baseline for benzoate packing modes.[1]
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o Cambridge Structural Database (CSD). Entry: 4-Methoxyphenyl benzoate.[2][3][5][6][7]

o Source:

o Relevance: Repository for crystallographic data files (CIF) used to validate bond lengths
and angles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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